Cas no 1261484-94-9 (4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261484-94-9
• MF: C₁₅H₉ClF₆O
• MW: 354.674784421921
• CID: 4996543
• Update Time: 2025-05-22

4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H9ClF6O/c16-8-9-5-6-10(12(7-9)14(17,18)19)11-3-1-2-4-13(11)23-15(20,21)22/h1-7H,8H2
• InChI Key： QMPAQEFQRWRMFE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2C=CC=CC=2OC(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 354.025
• Monoisotopic Mass: 354.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

Introduction to 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261484-94-9)

4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261484-94-9) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of biphenyl derivatives, which are widely studied in various fields of chemistry and materials science. The molecule consists of two phenyl rings connected by a single bond, with substituents that significantly influence its chemical properties and potential applications.

The biphenyl framework serves as the core structure, providing a rigid and planar platform for the attachment of functional groups. In this case, the substituents include a chloromethyl group (-CH₂Cl) at the 4-position of one phenyl ring and two trifluorinated groups: a trifluoromethoxy group (-OCF₃) at the 2'-position and a trifluoromethyl group (-CF₃) at the 2-position. These substituents not only enhance the compound's stability but also introduce unique electronic and steric properties, making it suitable for advanced chemical applications.

Recent studies have highlighted the importance of trifluorinated compounds in drug discovery and materials science. The presence of trifluoromethoxy and trifluoromethyl groups in this compound contributes to its high lipophilicity and resistance to metabolic degradation, making it an attractive candidate for pharmaceutical research. Additionally, the chloromethyl group adds versatility, enabling further chemical modifications such as nucleophilic substitution reactions.

The synthesis of 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl involves a multi-step process that typically includes Friedel-Crafts acylation, followed by substitution reactions to introduce the desired functional groups. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its unique electronic properties make it a valuable tool for designing drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug development due to its ability to modulate key cellular processes.

Moreover, in materials science, the compound's stability and electronic characteristics make it a candidate for advanced materials such as organic semiconductors and high-performance polymers. Its ability to form stable π-π interactions with other molecules could be leveraged in designing novel materials for electronic devices.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, aiding researchers in predicting its interactions with biological systems and other chemicals.

In conclusion, 4-Chloromethyl-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261484-94-9) is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.